Cas no 1261807-73-1 (4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine)

• Product Name: 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine
• CAS No: 1261807-73-1
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4985460
• Update Time: 2025-05-21

4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine

• Inchi： 1S/C13H9F2NO2/c14-13(15)10-2-1-9(17)7-11(10)12(18)8-3-5-16-6-4-8/h1-7,13,17H
• InChI Key： YSYWAEFLBGTIKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C1C=CN=CC=1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine

Comprehensive Overview of 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261807-73-1)

The compound 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261807-73-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethyl group and a hydroxybenzoyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 1261807-73-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine is its versatility. It serves as a building block for the synthesis of heterocyclic compounds, which are pivotal in designing small-molecule inhibitors and enzyme modulators. Its hydroxybenzoyl group also contributes to its solubility, making it suitable for various formulation strategies. These attributes have made it a subject of interest in cancer research and neurodegenerative disease studies.

The synthesis of 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as HPLC purification and NMR characterization are commonly employed to ensure its purity and structural integrity. This level of detail is crucial for researchers who rely on the compound for reproducible results in their experiments.

From an environmental perspective, the compound's fluorinated nature raises questions about its ecological impact. However, recent studies suggest that its degradation products are relatively benign, aligning with the industry's push toward green chemistry. This aspect is particularly relevant to users searching for sustainable chemical solutions or eco-friendly intermediates in their workflows.

In summary, 4-(2-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261807-73-1) is a compound of high scientific and industrial value. Its applications span pharmaceutical development, agrochemical innovation, and material science, making it a cornerstone in modern chemical research. As the demand for specialty chemicals continues to rise, this compound is poised to play an even more significant role in shaping the future of drug discovery and sustainable chemistry.